Cas no 2228324-16-9 (2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol)

• Product Name: 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol
• CAS No: 2228324-16-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6359210
• PubChem ID: 165969852
• Update Time: 2025-05-20

2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol
• 2228324-16-9
• EN300-1832479

• Inchi： 1S/C9H19NO/c1-9(2)4-3-7(5-9)8(10)6-11/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： QDZKUVPDBDORGF-UHFFFAOYSA-N
• SMILES： OCC(C1CCC(C)(C)C1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol

Introduction to 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol (CAS No. 2228324-16-9)

2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228324-16-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The compound's distinct architecture, characterized by a cyclopentyl moiety and an amino functional group, positions it as a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol consists of an ethyl backbone substituted with an amino group at the second carbon atom, which is further connected to a 3,3-dimethylcyclopentyl group. This arrangement imparts specific steric and electronic properties to the molecule, making it a versatile building block for more complex chemical entities. The presence of the dimethyl groups on the cyclopentyl ring enhances its stability and influences its interactions with biological targets, which is a critical consideration in pharmaceutical design.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways through selective interaction with proteins and enzymes. The structural features of 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol make it a promising candidate for such applications. For instance, its ability to mimic natural amino acids or other bioactive molecules could facilitate the design of peptidomimetics—compounds that mimic the structure and function of peptides without their drawbacks. This approach has been increasingly explored in the treatment of various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol is its potential as a scaffold for drug development. Researchers have leveraged its structural flexibility to create derivatives with enhanced pharmacological properties. For example, modifications at the amino group or the cyclopentyl ring can alter binding affinity and metabolic stability, key factors in drug efficacy and safety. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in disease pathways, suggesting their therapeutic potential.

The synthesis of 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol presents an intriguing challenge for organic chemists due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to construct its framework with high precision. These techniques not only ensure high yield but also allow for the introduction of functional groups at specific positions, enabling fine-tuning of the molecule's properties. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict binding affinities and identify potential lead compounds for drug development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.

The pharmaceutical industry has shown particular interest in 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol due to its potential as a precursor for bioactive molecules. Its structural motif has been incorporated into several drug candidates under investigation for conditions ranging from neurological disorders to metabolic diseases. While clinical trials are still in progress for some of these candidates, preliminary results are promising and highlight the importance of innovative molecular architectures in drug design.

Beyond its pharmaceutical applications, 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol also finds utility in biochemical research as a tool compound. Its ability to serve as a substrate or inhibitor in enzymatic reactions makes it valuable for studying metabolic pathways and enzyme mechanisms. Such studies contribute to our fundamental understanding of biological processes and can inform the development of new diagnostic tools or therapeutic strategies.

The future prospects for 2-amino-2-(3,3-dimethylcyclopentyl)ethan-1-ol are bright, driven by ongoing research efforts in synthetic chemistry and drug discovery. As new methodologies emerge and our understanding of biological systems deepens, this compound is likely to play an even greater role in advancing scientific knowledge and therapeutic interventions. Collaborative efforts between academia and industry will be essential to fully realize its potential.